molecular formula C17H20F3NO3 B3041021 1-(1-Benzyl-2,2,2-trifluoroethoxy)-3-[(2-furylmethyl)amino]propan-2-ol CAS No. 257287-87-9

1-(1-Benzyl-2,2,2-trifluoroethoxy)-3-[(2-furylmethyl)amino]propan-2-ol

Cat. No.: B3041021
CAS No.: 257287-87-9
M. Wt: 343.34 g/mol
InChI Key: JUUBTHRUOSUPHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Benzyl-2,2,2-trifluoroethoxy)-3-[(2-furylmethyl)amino]propan-2-ol is a synthetic β-amino alcohol derivative characterized by a propan-2-ol backbone substituted with a benzyl-trifluoroethoxy group at position 1 and a 2-furylmethylamino moiety at position 2. The benzyl-trifluoroethoxy group introduces significant lipophilicity and electron-withdrawing effects due to the trifluoromethyl moiety, while the furylmethylamino group may enhance π-π stacking interactions in biological targets. This compound is structurally analogous to β-adrenergic receptor blockers (e.g., bisoprolol, pindolol) but distinguishes itself through its unique substituents, which may modulate receptor selectivity, metabolic stability, and pharmacokinetic properties .

Properties

IUPAC Name

1-(furan-2-ylmethylamino)-3-(1,1,1-trifluoro-3-phenylpropan-2-yl)oxypropan-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20F3NO3/c18-17(19,20)16(9-13-5-2-1-3-6-13)24-12-14(22)10-21-11-15-7-4-8-23-15/h1-8,14,16,21-22H,9-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUUBTHRUOSUPHW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC(C(F)(F)F)OCC(CNCC2=CC=CO2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20F3NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison with Selected Analogues

Compound Name Key Substituents Receptor Affinity LogP* Key Applications
Target Compound 1-(Benzyl-2,2,2-trifluoroethoxy), 3-(2-furylmethylamino) Hypothetical β1/β2 selectivity ~2.8 (estimated) Potential β-blocker, cardiovascular research
Bisoprolol Fumarate 1-[4-(Methoxymethyl)phenoxy], 3-(isopropylamino) β1-selective (Ki β1: 3.5 nM) 1.6 Hypertension, angina
1-(tert-Butylamino)-3-(2-methoxyphenoxy)propan-2-ol 1-(tert-butylamino), 3-(2-methoxyphenoxy) β-blockade (non-selective) 2.1 Antiarrhythmic studies
Pindolol Impurity B 1-(Indol-4-yloxy), 3-(isopropylamino) β1/β2 antagonist with partial agonism 1.9 Pharmaceutical impurity standard
1-(Benzylsulfonyl)-3-[4-(trifluoromethoxy)phenoxy]propan-2-ol 1-(Benzylsulfonyl), 3-(trifluoromethoxy phenoxy) Not reported 3.2 Preclinical metabolic studies

*LogP values estimated via substituent contributions (trifluoroethoxy: +0.7; furylmethyl: +0.3; methoxy: +0.1).

Key Differences and Implications

Substituent Effects on Receptor Binding

  • Trifluoroethoxy vs. Methoxy Groups: The trifluoroethoxy group in the target compound enhances lipophilicity and electron-withdrawing effects compared to methoxy groups in bisoprolol or 2-methoxyphenoxy derivatives . This may reduce polar interactions with β-adrenergic receptors but improve membrane permeability.
  • Furylmethylamino vs. This could alter β1/β2 selectivity or partial agonism observed in pindolol analogues .

Metabolic Stability

  • The benzyl-trifluoroethoxy group is likely resistant to oxidative metabolism compared to methoxymethyl or allylphenoxy groups (e.g., 1-(2-Allyl-phenoxy)-3-amino-propan-2-ol in ), which are prone to CYP450-mediated degradation .
  • The furylmethyl moiety may undergo ring-opening metabolism, analogous to furan-containing drugs, necessitating stability studies .

Physicochemical Properties

    Retrosynthesis Analysis

    AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

    One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

    Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

    Strategy Settings

    Precursor scoring Relevance Heuristic
    Min. plausibility 0.01
    Model Template_relevance
    Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
    Top-N result to add to graph 6

    Feasible Synthetic Routes

    Reactant of Route 1
    Reactant of Route 1
    1-(1-Benzyl-2,2,2-trifluoroethoxy)-3-[(2-furylmethyl)amino]propan-2-ol
    Reactant of Route 2
    Reactant of Route 2
    1-(1-Benzyl-2,2,2-trifluoroethoxy)-3-[(2-furylmethyl)amino]propan-2-ol

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.